Cas no 1190314-08-9 (3-chloro-1H-pyrrolo[2,3-c]pyridin-7-ol)

• Product Name: 3-chloro-1H-pyrrolo[2,3-c]pyridin-7-ol
• CAS No: 1190314-08-9
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• MDL: MFCD12963277
• CID: 4562162
• PubChem ID: 53412666
• Update Time: 2025-07-02

3-chloro-1H-pyrrolo[2,3-c]pyridin-7-ol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-7-hydroxy-6-azaindole
• 3-chloro-1H-pyrrolo[2,3-c]pyridin-7-ol
• 7H-Pyrrolo[2,3-c]pyridin-7-one, 3-chloro-1,6-dihydro-
• 1190314-08-9
• 3-chloro-1,6-dihydropyrrolo[2,3-c]pyridin-7-one
• AS-49675
• AKOS027424274
• 3-chloro-1H,6H-pyrrolo[2,3-c]pyridin-7-one
• MFCD12963277
• CS-0329370
• K10092

• MDL： MFCD12963277
• Inchi： 1S/C7H5ClN2O/c8-5-3-10-6-4(5)1-2-9-7(6)11/h1-3,10H,(H,9,11)
• InChI Key： KVWUZSGRGQCYRH-UHFFFAOYSA-N
• SMILES： C1(=O)NC=CC2C(Cl)=CNC1=2

Computed Properties

• Exact Mass: 168.0090405g/mol
• Monoisotopic Mass: 168.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.9Ų

Additional information on 3-chloro-1H-pyrrolo[2,3-c]pyridin-7-ol

Recent Advances in the Study of 3-chloro-1H-pyrrolo[2,3-c]pyridin-7-ol (CAS: 1190314-08-9) and Its Applications in Chemical Biology and Medicine

The compound 3-chloro-1H-pyrrolo[2,3-c]pyridin-7-ol (CAS: 1190314-08-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold, characterized by a fused pyrrolopyridine core with chloro and hydroxyl substituents, has been identified as a promising building block for the development of novel bioactive molecules. Recent studies have explored its utility in targeting various disease pathways, particularly in oncology and neurology.

One of the most notable advancements in the study of 3-chloro-1H-pyrrolo[2,3-c]pyridin-7-ol is its role as a key intermediate in the synthesis of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as JAK2 and FLT3, which are associated with myeloproliferative disorders and acute myeloid leukemia, respectively. The chloro and hydroxyl groups on the pyrrolopyridine core are believed to contribute to the binding affinity and selectivity of these inhibitors.

In addition to its applications in kinase inhibition, 3-chloro-1H-pyrrolo[2,3-c]pyridin-7-ol has also been investigated for its potential in modulating neurotransmitter systems. Recent preclinical studies have shown that certain analogs of this compound can interact with serotonin and dopamine receptors, suggesting possible applications in the treatment of neurological and psychiatric disorders. For instance, one study reported that a derivative of this scaffold exhibited anxiolytic-like effects in animal models, highlighting its potential as a lead compound for the development of new psychotropic drugs.

The synthetic accessibility of 3-chloro-1H-pyrrolo[2,3-c]pyridin-7-ol has also been a focus of recent research. Several innovative synthetic routes have been developed to optimize the yield and purity of this compound, enabling its broader use in medicinal chemistry campaigns. One such approach involves a palladium-catalyzed cross-coupling reaction, which has been shown to efficiently introduce diverse substituents onto the pyrrolopyridine core, thereby expanding the chemical space for structure-activity relationship (SAR) studies.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 3-chloro-1H-pyrrolo[2,3-c]pyridin-7-ol. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further optimization and preclinical testing. Nevertheless, the growing body of research on this scaffold underscores its potential as a versatile tool in drug discovery and chemical biology.

In conclusion, 3-chloro-1H-pyrrolo[2,3-c]pyridin-7-ol (CAS: 1190314-08-9) represents a valuable chemical entity with diverse applications in medicinal chemistry and drug development. Its unique structural features and demonstrated bioactivity make it a compelling subject for ongoing research. Future studies should focus on refining its pharmacological properties and exploring its potential in additional therapeutic areas, such as infectious diseases and inflammation.